5-(2-Methylprop-2-enyl)-5-pentan-3-yl-1,3-diazinane-2,4,6-trione

• CAS No.: 67051-01-8
• Molecular Formula: C13H20N2O3
• Molecular Weight: 252.31 g/mol
• IUPAC Name: 5-(2-methylprop-2-enyl)-5-pentan-3-yl-1,3-diazinane-2,4,6-trione
• InChI: InChI=1S/C13H20N2O3/c1-5-9(6-2)13(7-8(3)4)10(16)14-12(18)15-11(13)17/h9H,3,5-7H2,1-2,4H3,(H2,14,15,16,17,18)
• InChI Key: SMXCWMWDQNTEGG-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C1(C(=O)NC(=O)NC1=O)CC(=C)C

Description

5-(2-Methylprop-2-enyl)-5-pentan-3-yl-1,3-diazinane-2,4,6-trione is an organic compound with a complex structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(2-Methylprop-2-enyl)-5-pentan-3-yl-1,3-diazinane-2,4,6-trione typically involves multiple steps. One common method includes the reaction of appropriate starting materials under controlled conditions to form the desired compound. Specific details on the synthetic routes and reaction conditions are often proprietary and may vary depending on the desired purity and yield .

Industrial Production Methods

Industrial production of this compound may involve large-scale chemical reactors where the reaction conditions are optimized for maximum yield and efficiency. The use of catalysts and specific solvents can play a crucial role in the industrial synthesis process .

Chemical Reactions Analysis

Types of Reactions

5-(2-Methylprop-2-enyl)-5-pentan-3-yl-1,3-diazinane-2,4,6-trione can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions, such as temperature and pH, are carefully controlled to achieve the desired products .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding ketones or carboxylic acids, while reduction may produce alcohols .

Scientific Research Applications

5-(2-Methylprop-2-enyl)-5-pentan-3-yl-1,3-diazinane-2,4,6-trione has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Studied for its potential biological activity and interactions with various biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a lead compound for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 5-(2-Methylprop-2-enyl)-5-pentan-3-yl-1,3-diazinane-2,4,6-trione involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to 5-(2-Methylprop-2-enyl)-5-pentan-3-yl-1,3-diazinane-2,4,6-trione include:

• 2-Hydroxy-2-methylpropiophenone
• 2-Hydroxy-4′-(2-hydroxyethoxy)-2-methylpropiophenone
• 5-Hydroxy-4-(2-methylprop-2-enyl)-9H-benzo[c]indolo[3,2,1-ij]-1,5-naphthyridin-9-one .

Uniqueness

What sets this compound apart from these similar compounds is its unique structure and the specific functional groups it contains